Cas no 56473-67-7 (4,9-Dihydroxy-alpha-lapachone)

• Product Name: 4,9-Dihydroxy-alpha-lapachone
• CAS No: 56473-67-7
• MF: C₁₅H₁₄O₅
• MW: 274.26866
• CID: 836839
• PubChem ID: 44575422
• Update Time: 2025-06-07

4,9-Dihydroxy-alpha-lapachone Chemical and Physical Properties

Names and Identifiers

• [S,(+)]-3,4-Dihydro-4,9-dihydroxy-2,2-dimethyl-2H-naphtho[2,3-b]pyran-5,10-dione
• 4,9-Dihydroxy-alpha-lapachone
• (4S)-4,9-Dihydroxy-2,2-dimethyl-3,4-dihydro-2H-benzo[g]chromene-5 ,10-dione
• 4,9-DIHYDROXY-ALPHALAPACHONE
• AKOS032948772
• CS-0017771
• Catalpa NP 1
• 56473-67-7
• 7-Bromo-2-oxindole/7-Bromo-1,3-dihydro-2H-indol-2-one
• starbld0008575
• (4S)-4,9-dihydroxy-2,2-dimethyl-3,4-dihydrobenzo[g]chromene-5,10-dione
• 2H-Naphtho[2,3-b]pyran-5,10-dione,3,4-dihydro-4,9-dihydroxy-2,2-dimethyl-,(S)-
• HY-N1886
• Catalpanp-1
• (S)-4,9-Dihydroxy-2,2-dimethyl-3,4-dihydro-2H-benzo[g]chromene-5,10-dione
• CHEMBL506049
• FS-10021
• [ "" ]
• DA-70047
• (4S)-4,9-dihydroxy-2,2-dimethyl-3,4-dihydrobenzo(g)chromene-5,10-dione
• (4S)-4,9-DIHYDROXY-2,2-DIMETHYL-3H,4H-NAPHTHO[2,3-B]PYRAN-5,10-DIONE

• Inchi： InChI=1S/C15H14O5/c1-15(2)6-9(17)11-12(18)7-4-3-5-8(16)10(7)13(19)14(11)20-15/h3-5,9,16-17H,6H2,1-2H3/t9-/m0/s1
• InChI Key： KGIQEUTUJPXAKQ-VIFPVBQESA-N
• SMILES： CC1(CC(C2=C(O1)C(=O)C3=C(C2=O)C=CC=C3O)O)C

Computed Properties

• Exact Mass: 274.08400
• Monoisotopic Mass: 274.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 83.8Ų

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.5±0.1 g/cm3
• Boiling Point: 495.3±45.0 °C at 760 mmHg
• Flash Point: 190.0±22.2 °C
• PSA: 83.83000
• LogP: 1.58510
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

4,9-Dihydroxy-alpha-lapachone Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthopyrans Naphthopyranones
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds